molecular formula C10H8Cl2N2O B8275225 3-Isopropenyl-5,6-dichloro-2(3H)-benzimidazolone

3-Isopropenyl-5,6-dichloro-2(3H)-benzimidazolone

Cat. No.: B8275225
M. Wt: 243.09 g/mol
InChI Key: BONZCPGYNRRTOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Isopropenyl-5,6-dichloro-2(3H)-benzimidazolone is a useful research compound. Its molecular formula is C10H8Cl2N2O and its molecular weight is 243.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8Cl2N2O

Molecular Weight

243.09 g/mol

IUPAC Name

5,6-dichloro-3-prop-1-en-2-yl-1H-benzimidazol-2-one

InChI

InChI=1S/C10H8Cl2N2O/c1-5(2)14-9-4-7(12)6(11)3-8(9)13-10(14)15/h3-4H,1H2,2H3,(H,13,15)

InChI Key

BONZCPGYNRRTOM-UHFFFAOYSA-N

Canonical SMILES

CC(=C)N1C2=CC(=C(C=C2NC1=O)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.3 ml of 47% potassium hydroxide and 160 mmol of methyl acetoacetate in 20 ml of xylene are successively added to 150 mmol of 2-amino-4,5-dichloroaniline in 50 ml of xylene, stirred at 120° C. The whole mixture is brought to reflux for 4 hours, the water/methanol mixture formed being removed by means of a Dean and Stark apparatus. After addition of 26 ml of 47% potassium hydroxide and 17 ml of water, the aqueous phase is washed with xylene and then neutralized with acetic acid. The expected product crystallizes and is filtered off, washed and dried.
Quantity
0.3 mL
Type
reactant
Reaction Step One
Quantity
160 mmol
Type
reactant
Reaction Step One
Quantity
150 mmol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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